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Compound of Interest

Compound Name: m-Xylene-d10

Cat. No.: B055782 Get Quote

m-Xylene-d10 is a form of m-xylene where all ten hydrogen atoms (H) have been replaced

with their heavier isotope, deuterium (D).[1] This isotopic substitution results in a molecule that

is chemically and physically almost identical to its non-labeled counterpart, m-xylene, but with a

distinct, higher molecular weight.[2] This seemingly simple modification is the cornerstone of its

utility in quantitative analysis, particularly in mass spectrometry-based techniques.

The core value of a deuterated standard like m-Xylene-d10 lies in its ability to function as an

ideal internal standard (IS). In complex analytical workflows, variability can be introduced at

numerous stages: sample extraction, derivatization, injection, and ionization.[3] By adding a

known quantity of m-Xylene-d10 to a sample at the very beginning of the workflow, the

deuterated standard experiences the same procedural losses and matrix effects as the native

analyte. Because the mass spectrometer can differentiate between the analyte and the heavier

internal standard, the ratio of their signals is used for quantification. This ratio remains constant

regardless of sample loss, leading to highly accurate and precise measurements.[3][4]

Physicochemical Properties of m-Xylene-d10
A clear understanding of the physical properties of m-Xylene-d10 is essential for its proper

handling, storage, and application in experimental design.
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Property Value Reference

Chemical Formula C₆D₄(CD₃)₂ [1]

Molecular Weight 116.23 g/mol [2]

CAS Number 116601-58-2 [1]

Appearance Colorless liquid [1]

Density 0.95 g/mL at 25 °C [1]

Boiling Point 138-139 °C [1]

Refractive Index n20/D 1.497 [1]

Isotopic Purity Typically ≥98 atom % D [1]

Core Application: Isotope Dilution Mass
Spectrometry (IDMS)
The "gold standard" for quantification is Isotope Dilution Mass Spectrometry (IDMS). m-
Xylene-d10 is a prime tool for this technique when analyzing its non-deuterated counterpart or

related volatile organic compounds (VOCs).

The Principle of IDMS
The fundamental premise of IDMS is the use of a stable isotope-labeled version of the analyte

as an internal standard. Because the deuterated standard (m-Xylene-d10) and the native

analyte (m-xylene) have nearly identical chemical properties, they behave the same way during

chromatographic separation and are affected similarly by ionization suppression or

enhancement in the mass spectrometer source. The key difference is their mass, which allows

the detector to distinguish them. Quantification is based on the ratio of the response of the

native analyte to the known concentration of the spiked internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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